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Introduction
OMDM-2, or (9Z)-N-[1-((R)-4-hydroxbenzyl)-2-hydroxyethyl]-9-octadecenamide, is a selective

inhibitor of the putative anandamide membrane transporter (AMT). By blocking the reuptake of

the endocannabinoid anandamide (AEA), OMDM-2 effectively increases the extracellular

concentration and enhances the signaling of this key endogenous cannabinoid. This

potentiation of endocannabinoid signaling makes OMDM-2 a valuable pharmacological tool for

investigating the diverse roles of the endocannabinoid system in the central nervous system

(CNS). This document provides detailed application notes and experimental protocols for the

use of OMDM-2 in neuroscience research, with a focus on its applications in sleep modulation,

social behavior, neuroinflammation, neuroprotection, and synaptic plasticity.

Mechanism of Action
OMDM-2's primary mechanism of action is the inhibition of anandamide reuptake into neuronal

and glial cells. This leads to an accumulation of anandamide in the synaptic cleft and

extracellular space, thereby prolonging its interaction with cannabinoid receptors, primarily the

CB1 receptor, which is abundantly expressed in the CNS. This enhanced CB1 receptor

activation modulates neurotransmitter release, neuronal excitability, and synaptic plasticity.
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To cite this document: BenchChem. [OMDM-2 in Neuroscience Research: Detailed
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12508414#omdm-2-applications-in-neuroscience-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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